Cas no 22782-40-7 (2-Amino-5-formylbenzonitrile)

• Product Name: 2-Amino-5-formylbenzonitrile
• CAS No: 22782-40-7
• MF: C₈H₆N₂O
• MW: 146.14604139328
• MDL: MFCD15528699
• CID: 1071141
• PubChem ID: 15067194
• Update Time: 2025-08-05

2-Amino-5-formylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-formylbenzonitrile
• 2-amino-5-formylbenzenzonitrile
• 4-Amino-3cyanobenzaldehyde
• AGN-PC-003LZL
• aminoformylbenzonitrile
• FT-0684574
• RP09919
• XAA78240
• DTXSID10567775
• CS-0320654
• AKOS006361149
• MFCD15528699
• AT22957
• J-507950
• 22782-40-7
• NF-0725
• SCHEMBL9446787

• MDL： MFCD15528699
• Inchi： 1S/C8H6N2O/c9-4-7-3-6(5-11)1-2-8(7)10/h1-3,5H,10H2
• InChI Key： XAAOIISWHPZUEL-UHFFFAOYSA-N
• SMILES： O=CC1C=CC(=C(C#N)C=1)N

Computed Properties

• Exact Mass: 146.048012819g/mol
• Monoisotopic Mass: 146.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 66.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 2-Amino-5-formylbenzonitrile

Introduction to 2-Amino-5-Formylbenzonitrile (CAS No. 22782-40-7)

2-Amino-5-formylbenzonitrile is a versatile organic compound with the CAS registry number 22782-40-7. This compound, also known as 5-formyl-2-amino benzonitrile, belongs to the class of aromatic heterocyclic compounds and is widely studied for its potential applications in various fields, including pharmaceuticals, agrochemicals, and material sciences. The structure of 2-amino-5-formylbenzonitrile consists of a benzene ring substituted with an amino group (-NH₂) at position 2, a formyl group (-CHO) at position 5, and a nitrile group (-CN) at position 1. This unique substitution pattern makes it an interesting molecule for both synthetic and applied research.

The synthesis of 2-amino-5-formylbenzonitrile has been extensively explored in recent years. Researchers have developed efficient methods to prepare this compound, often employing multi-component reactions or stepwise synthesis strategies. For instance, one common approach involves the condensation of appropriate intermediates under controlled conditions to achieve the desired substitution pattern. The optimization of these synthetic routes has been a focal point in recent studies, with researchers focusing on improving yield, reducing reaction time, and minimizing the use of hazardous reagents. These advancements have made 2-amino-5-formylbenzonitrile more accessible for large-scale production and application.

The physical and chemical properties of CAS No. 22782-40-7 are well-documented. It is a crystalline solid with a melting point of approximately 160°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its nitrile group imparts it with strong electron-withdrawing properties, while the amino and formyl groups contribute to its ability to participate in various chemical reactions, such as nucleophilic additions and condensations. These properties make 2-amino-5-formylbenzonitrile a valuable building block in organic synthesis.

In terms of applications, 5-formyl-2-amino benzonitrile has shown promise in several areas. In the pharmaceutical industry, it has been used as an intermediate in the synthesis of bioactive compounds targeting various diseases, including cancer and inflammation. Recent studies have highlighted its potential as a lead compound for developing novel anticancer agents due to its ability to inhibit key enzymes involved in cell proliferation and survival.

Additionally, CAS No. 22782-40-7 has found applications in agrochemicals, particularly as a precursor for herbicides and fungicides. Its ability to undergo various transformations makes it suitable for designing molecules with specific biological activities. Researchers have also explored its use in material sciences, where it serves as a precursor for synthesizing advanced materials such as conductive polymers and nanoparticles.

Recent advancements in computational chemistry have further enhanced our understanding of 5-formyl-2-amino benzonitrile's properties. Quantum mechanical calculations have provided insights into its electronic structure, reactivity, and interaction with biological systems. These studies have been instrumental in guiding the design of new derivatives with improved pharmacokinetic profiles and bioavailability.

In conclusion, CAS No. 22782-40-7, or 5-formyl-2-amino benzonitrile, is a multifaceted compound with significant potential across diverse scientific domains. Its unique structure, coupled with advancements in synthetic methodologies and computational tools, positions it as a key molecule for future innovations in drug discovery, agrochemical development, and materials science.